Cas no 677297-87-9 (1,2,4-BENZOTRIAZIN-3-AMINE, 7-BROMO-5-METHYL-, 1-OXIDE)

• Product Name: 1,2,4-BENZOTRIAZIN-3-AMINE, 7-BROMO-5-METHYL-, 1-OXIDE
• CAS No: 677297-87-9
• MF: C₈H₇BrN₄O
• MW: 255.071379899979
• CID: 843913
• PubChem ID: 18455766
• Update Time: 2025-04-19

1,2,4-BENZOTRIAZIN-3-AMINE, 7-BROMO-5-METHYL-, 1-OXIDE Chemical and Physical Properties

Names and Identifiers

• 1,2,4-BENZOTRIAZIN-3-AMINE, 7-BROMO-5-METHYL-, 1-OXIDE
• 7-bromo-5-methyl- 1,2,4-Benzotriazin-3-amine 1-oxide
• 7-BROMO-5-METHYL-1,2,4-BENZOTRIAZIN-3-AMINE-1-OXIDE
• 7-bromo-5-methyl-1-oxido-1,2,4-benzotriazin-1-ium-3-amine
• FT-0748185
• 7-Bromo-5-methyl-1-oxo-1lambda~5~,2,4-benzotriazin-3-amine
• AKOS016002848
• 677297-87-9
• DTXSID70594022
• CS-0006700
• SCHEMBL3734737
• MB09663
• 7-BROMO-5-METHYL-1,2,4-BENZOTRIAZIN-3-AMINE 1-OXIDE

• MDL： MFCD11226232
• Inchi： 1S/C8H7BrN4O/c1-4-2-5(9)3-6-7(4)11-8(10)12-13(6)14/h2-3H,1H3,(H2,10,11,12)
• InChI Key： VGFWCCQZFGMAJU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)[N+](=NC(N)=N2)[O-]

Computed Properties

• Exact Mass: 253.98000
• Monoisotopic Mass: 253.98032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• Density: 1.95
• Boiling Point: 485.6°C at 760 mmHg
• Flash Point: 247.5°C
• Refractive Index: 1.776
• PSA: 77.26000
• LogP: 2.29260